Cas no 105365-58-0 (2-Bromo-5-nitropyridine-4-carboxylic acid)

2-Bromo-5-nitropyridine-4-carboxylic acid structure
105365-58-0 structure
Product Name:2-Bromo-5-nitropyridine-4-carboxylic acid
CAS No:105365-58-0
MF:C6H3BrN2O4
MW:247.003020524979
CID:2162083
Update Time:2023-08-05

2-Bromo-5-nitropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-5-nitroisonicotinic acid
    • 2-Bromo-5-nitro-4-pyridinecarboxylic acid
    • 2-Bromo-5-nitropyridine-4-carboxylic acid
    • AB0037828
    • ST24027852
    • Y5159
    • Z1741980569
    • Inchi: 1S/C6H3BrN2O4/c7-5-1-3(6(10)11)4(2-8-5)9(12)13/h1-2H,(H,10,11)
    • InChI Key: YISYYAZCRUHFBZ-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C(=O)O)=C(C=N1)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 229
  • Topological Polar Surface Area: 96
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